Cas no 1020574-89-3 (Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate)

Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate structure
1020574-89-3 structure
Product Name:Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate
CAS No:1020574-89-3
MF:C12H9BrFNO2
MW:298.10776591301
CID:4726486
Update Time:2023-08-15

Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-bromo-7-fluoro-2-quinolinecarboxylate
    • ETHYL 6-BROMO-7-FLUOROQUINOLINE-2-CARBOXYLATE
    • IIOZPSKIXJJXCJ-UHFFFAOYSA-N
    • Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate
    • Inchi: 1S/C12H9BrFNO2/c1-2-17-12(16)10-4-3-7-5-8(13)9(14)6-11(7)15-10/h3-6H,2H2,1H3
    • InChI Key: IIOZPSKIXJJXCJ-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2C(C=1)=CC=C(C(=O)OCC)N=2)F

Computed Properties

  • Exact Mass: 296.98
  • Monoisotopic Mass: 296.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
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